Cas no 83783-60-2 (2(1H)-Pyrimidinethione,1-ethyl-6-hydroxy-4,5-dimethyl-)

• Product Name: 2(1H)-Pyrimidinethione,1-ethyl-6-hydroxy-4,5-dimethyl-
• CAS No: 83783-60-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 723481
• PubChem ID: 3019302
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione,1-ethyl-6-hydroxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,1-ethyl-6-hydroxy-4,5-dimethyl-
• 1-ethyl-6-hydroxy-4,5-dimethyl-1H-pyrimidine-2-thione
• 3-ethyl-5,6-dimethyl-2-sulfanylidene-1H-pyrimidin-4-one
• NS00060208
• DTXSID501003832
• 3-Ethyl-5,6-dimethyl-2-sulfanylpyrimidin-4(3H)-one
• EINECS 280-795-0
• 83783-60-2

• Inchi： 1S/C8H12N2OS/c1-4-10-7(11)5(2)6(3)9-8(10)12/h4H2,1-3H3,(H,9,12)
• InChI Key： VAXQNNWJGKJIJJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C)C(N1CC)=O

Computed Properties

• Exact Mass: 184.067034
• Monoisotopic Mass: 184.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.9

Experimental Properties

• Density: 1.21
• Boiling Point: 259.2°C at 760 mmHg
• Flash Point: 110.6°C
• Refractive Index: 1.588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones